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Compound of Interest

Compound Name:
2-Fluoro-5-methoxybenzene-1-

sulfonyl chloride

Cat. No.: B090097 Get Quote

CAS Number: 1214334-01-6

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 2-Fluoro-5-methoxybenzene-1-
sulfonyl chloride, a key intermediate in organic synthesis and drug discovery. This document

details its chemical properties, synthesis, and applications, with a focus on its role in the

development of novel therapeutic agents.

Chemical Properties and Data
2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is a substituted aromatic sulfonyl chloride.

The presence of a fluorine atom and a methoxy group on the benzene ring influences its

reactivity and the properties of its derivatives.[1]

Table 1: Physicochemical Properties of 2-Fluoro-5-methoxybenzene-1-sulfonyl chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b090097?utm_src=pdf-interest
https://www.benchchem.com/product/b090097?utm_src=pdf-body
https://www.benchchem.com/product/b090097?utm_src=pdf-body
https://www.benchchem.com/product/b090097?utm_src=pdf-body
https://www.smolecule.com/products/s14011671
https://www.benchchem.com/product/b090097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1214334-01-6 [2][3][4]

Molecular Formula C₇H₆ClFO₃S [2]

Molecular Weight 224.64 g/mol [2]

Appearance White powder [5]

Purity ≥97% [4]

Storage
Sealed in a dry environment at

room temperature.
[4]

Synthesis and Reactions
The synthesis of substituted benzenesulfonyl chlorides can be achieved through various

methods, including the diazotization of an appropriate aniline derivative followed by a

chlorosulfonation reaction.[6][7]

General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of a substituted

benzenesulfonyl chloride from a corresponding aniline, which is a common strategy for this

class of compounds.
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General Synthesis of Substituted Benzenesulfonyl Chloride
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Caption: General workflow for synthesizing substituted benzenesulfonyl chlorides.

Reactivity and Application in Sulfonamide Synthesis
2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is primarily utilized as a precursor for the

synthesis of sulfonamides.[8] Sulfonamides are a critical class of compounds in medicinal

chemistry with a wide range of therapeutic applications.[9] The reaction involves the

nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the

sulfonyl chloride, displacing the chloride ion.

Experimental Protocols
The following are general protocols for the synthesis of sulfonyl chlorides and their subsequent

conversion to sulfonamides. These should be adapted and optimized for the specific synthesis

of and with 2-Fluoro-5-methoxybenzene-1-sulfonyl chloride.

Protocol 1: General Synthesis of a Sulfonamide from a
Sulfonyl Chloride
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This protocol outlines the reaction of a sulfonyl chloride with an amine to form a sulfonamide.

Materials:

Substituted sulfonyl chloride (e.g., 2-Fluoro-5-methoxybenzene-1-sulfonyl chloride) (1.0

eq)

Primary or secondary amine (1.0 - 1.2 eq)

Anhydrous base (e.g., pyridine or triethylamine) (1.5 - 2.0 eq)

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for chromatography

Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve the amine in the anhydrous

aprotic solvent.

Base Addition: Cool the solution to 0 °C in an ice bath and slowly add the base.

Sulfonyl Chloride Addition: Dissolve the sulfonyl chloride in a minimal amount of the

anhydrous solvent and add it dropwise to the reaction mixture at 0 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 6-18 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).
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Workup: Dilute the reaction mixture with the solvent. Wash the organic layer sequentially

with 1M HCl, saturated NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel or by

recrystallization.[9]

Workflow for Sulfonamide Synthesis
The following diagram illustrates the key steps in the synthesis of a sulfonamide from a sulfonyl

chloride.
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Sulfonamide Synthesis Workflow

Dissolve Amine in Solvent
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Caption: Key steps for the synthesis of sulfonamides.

Spectroscopic Data
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The structure of sulfonyl chlorides and their sulfonamide derivatives can be confirmed using

various spectroscopic techniques.

Infrared (IR) Spectroscopy: Sulfonyl chlorides exhibit strong characteristic absorption bands

in the IR spectrum, typically in the regions of 1410-1370 cm⁻¹ and 1204-1166 cm⁻¹.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for elucidating the structure of the aromatic and any aliphatic portions of the molecule.

The chemical shifts of protons and carbons adjacent to the sulfonyl chloride group are

significantly influenced by its electron-withdrawing nature.[10]

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of the compound and to identify characteristic fragmentation patterns. For sulfonyl chlorides,

an isotopic peak for ³⁷Cl is often observed.[10]

Safety and Handling
2-Fluoro-5-methoxybenzene-1-sulfonyl chloride is a reactive chemical and should be

handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11] Avoid

inhalation of dust and contact with skin and eyes.[11]

Applications in Drug Discovery
Substituted benzenesulfonyl chlorides are important building blocks in the synthesis of various

pharmaceutical compounds. The resulting sulfonamides are known to exhibit a wide range of

biological activities and are found in numerous approved drugs. The specific substitution

pattern of 2-fluoro-5-methoxybenzene-1-sulfonyl chloride makes it a valuable intermediate

for creating novel drug candidates with potentially improved efficacy, selectivity, and

pharmacokinetic properties.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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